N-{[(5-ethyl-1,3,4-thiadiazol-2-yl)amino]carbonothioyl}benzamide

• IUPAC Name: N-[(5-ethyl-1,3,4-thiadiazol-2-yl)carbamothioyl]benzamide
• InChI: InChI=1S/C12H12N4OS2/c1-2-9-15-16-12(19-9)14-11(18)13-10(17)8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H2,13,14,16,17,18)
• InChI Key: DYOPCPOKJMXNHA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NC(=S)NC(=O)C2=CC=CC=C2
• Molecular Formula: C12H12N4OS2
• Molecular Weight: 292.4 g/mol

Description

N-{[(5-ethyl-1,3,4-thiadiazol-2-yl)amino]carbonothioyl}benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is synthesized using a specific method and has a unique mechanism of action that makes it useful for various studies.

Mechanism of Action

The mechanism of action of N-{[(5-ethyl-1,3,4-thiadiazol-2-yl)amino]carbonothioyl}benzamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins involved in various biological processes. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the production of inflammatory mediators. It has also been found to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and cell division.
Biochemical and Physiological Effects:
N-{[(5-ethyl-1,3,4-thiadiazol-2-yl)amino]carbonothioyl}benzamide has been found to have various biochemical and physiological effects. It has been found to inhibit the production of inflammatory mediators such as prostaglandins and leukotrienes. It has also been found to induce apoptosis in cancer cells and inhibit their growth. Additionally, it has been found to have antioxidant properties and protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

N-{[(5-ethyl-1,3,4-thiadiazol-2-yl)amino]carbonothioyl}benzamide has several advantages for lab experiments. It is a stable compound that is easy to synthesize and purify. It has also been found to have low toxicity and is relatively inexpensive. However, it has some limitations, such as its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of N-{[(5-ethyl-1,3,4-thiadiazol-2-yl)amino]carbonothioyl}benzamide. One potential direction is the study of its potential applications in the treatment of various diseases, such as cancer and inflammatory disorders. Another potential direction is the study of its mechanism of action and the identification of its molecular targets. Additionally, the synthesis of analogs of this compound and the study of their properties could lead to the development of new drugs with improved efficacy and safety profiles.
Conclusion:
In conclusion, N-{[(5-ethyl-1,3,4-thiadiazol-2-yl)amino]carbonothioyl}benzamide is a compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is synthesized using a specific method and has a unique mechanism of action that makes it useful for various studies. It has been found to have antimicrobial, antifungal, antiviral, and anti-inflammatory properties and has potential applications in cancer research. While there are some limitations to its use in lab experiments, there are several future directions for its study that could lead to the development of new drugs and treatments.

Synthesis Methods

N-{[(5-ethyl-1,3,4-thiadiazol-2-yl)amino]carbonothioyl}benzamide is synthesized using a specific method that involves the reaction of 5-ethyl-1,3,4-thiadiazol-2-amine with carbon disulfide and subsequent reaction with benzoyl chloride. This method yields a white crystalline solid that is soluble in organic solvents.

Scientific Research Applications

N-{[(5-ethyl-1,3,4-thiadiazol-2-yl)amino]carbonothioyl}benzamide has been extensively studied for its potential applications in various fields of scientific research. This compound has been found to have antimicrobial, antifungal, antiviral, and anti-inflammatory properties. It has also been studied for its potential applications in cancer research, as it has been found to have cytotoxic effects on cancer cells.